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Compound of Interest

Compound Name: (+)-Mayurone

Cat. No.: B1253137

Get Quote

Technical Guide: (+)-Mayurone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical identity of (+)-Mayurone, a

naturally occurring sesquiterpenoid. The information is compiled to serve as a foundational

reference for professionals in the fields of chemistry, pharmacology, and drug development.

Chemical Identification
(+)-Mayurone is a bicyclic ketone with a distinctive chemical structure. The nomenclature and

various identifiers are crucial for accurate database searches and unambiguous scientific

communication.

IUPAC Name
The systematic name for (+)-Mayurone, according to the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature, is:

(1aR,4aS,8aS)-4a,8,8-trimethyl-1a,3,4,5,6,7-hexahydro-1H-cyclopropa[j]naphthalen-2-one[1]
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In scientific literature and chemical databases, (+)-Mayurone may be referred to by several

alternative names. These synonyms are important for comprehensive literature reviews and

substance identification.

(+)-15-nor-4-thujopsen-3-one[1]

Mayurone[2][3]

4a,8,8-trimethyl-1a,5,6,7-tetrahydro-1H-cyclopropa(j)naphthalen-2-one[2]

(1aR,8aS)-1,1a,5,6,7,8-Hexahydro-4aβ,8,8-trimethylcyclopropa[d]naphthalen-2(4aH)-one[3]

(1aR,4aS,8aS)-4a,8,8-trimethyl-1H,1aH,2H,4aH,5H,6H,7H,8H-cyclopropa[e]naphthalen-2-

one[3]

Physicochemical Properties
The following table summarizes the key computed physicochemical properties of (+)-
Mayurone. These properties are essential for understanding its behavior in various chemical

and biological systems.

Property Value Source

Molecular Formula C₁₄H₂₂O PubChem[1]

Molecular Weight 206.32 g/mol PubChem[1]

Monoisotopic Mass 206.167065321 Da PubChem[1]

XlogP3 3.6 PubChem[1]

InChI Key
OZVBAFBRWKCCHV-

BPNCWPANSA-N
PubChem[1]

SMILES
C[C@@]12CCCC([C@@]13C[

C@H]3C(=O)CC2)(C)C
PubChem[1]
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Detailed experimental protocols for the synthesis or isolation of (+)-Mayurone, as well as

specific quantitative biological activity data, are not extensively documented in publicly

available literature. Researchers interested in these aspects would need to consult specialized

chemical synthesis and natural product journals or conduct de novo experimental

investigations.

Due to the absence of specific signaling pathway or experimental workflow data for (+)-
Mayurone in the reviewed sources, visualizations in the DOT language are not applicable at

this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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